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Technical Support Center: ParaGard T 380A
Intrauterine Device

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: RXPA 380

Cat. No.: B12390844

Disclaimer: The information provided here is for educational purposes for researchers,
scientists, and drug development professionals. It is not a substitute for professional medical
advice. The term "RXPA 380" did not yield specific results for a degradable compound; the
following information pertains to the ParaGard T 380A, a copper intrauterine device (IUD), with
"degradation” interpreted as physical or functional failure.

This technical support center provides troubleshooting guidance and answers to frequently
asked questions regarding the ParaGard T 380A IUD.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the use of the ParaGard
T 380A.
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Issue

Potential Cause(s)

Recommended Action(s)

Increased Menstrual Bleeding

and Cramping

The primary mechanism of the
copper IUD involves a sterile
inflammatory reaction in the
uterus.[1][2]

- Counsel the patient about
these expected side effects,
which often increase menstrual
bleeding and cramping by
about 30%.[1]- Consider non-
steroidal anti-inflammatory
drugs (NSAIDs) for pain
management.- If bleeding is
severe or prolonged, evaluate

for other underlying causes.

Suspected Expulsion

Spontaneous expulsion of the
IUD from the uterus. This is
more likely to occur in the first

year after insertion.[2]

- Instruct the patient on how to
check for the IUD strings.- If
the strings cannot be felt, or if
the IUD is suspected to be
partially or fully expelled, use a
backup contraceptive method.-
Perform a physical
examination and, if necessary,
an ultrasound to confirm the

IUD's location.

Suspected Uterine Perforation

The IUD may partially or fully
embed in or perforate the
uterine wall or cervix during
insertion.[3][4] This may not be

detected until later.[4]

- If perforation is suspected,
prompt medical evaluation is
necessary.- Imaging such as
ultrasound or X-ray can
confirm the location of the IUD.
[4]- If the IUD has migrated
outside the uterine cavity,
surgical removal may be
required.[4]

Signs of Pelvic Inflammatory
Disease (PID)

There is a slightly increased
risk of PID in the first 20 days

following insertion.[2]

- Evaluate for symptoms such
as pelvic pain, fever, and
unusual vaginal discharge.- If
PID is diagnosed, initiate

appropriate antibiotic
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treatment.- Removal of the IUD
is not always necessary but
should be considered based

on clinical judgment.

Frequently Asked Questions (FAQs)

What is the composition of the ParaGard T 380A?

The ParaGard T 380A is a T-shaped device made of polyethylene with barium sulfate added for
X-ray visibility.[1][3][4] It has fine copper wire wound around the vertical stem and copper
sleeves on the horizontal arms.[1] The total exposed copper surface area is approximately 380
mm2.[3][4]

How does the ParaGard T 380A prevent pregnancy?

The primary mechanism of action is the prevention of fertilization.[2] The copper released into
the uterine cavity creates a cytotoxic inflammatory response that is spermicidal.[1][2] This
copper concentration in the cervical mucus also inhibits sperm motility and viability.[1][2]
Additionally, it may interfere with sperm transport and egg fertilization, and possibly prevent
implantation.[3][4]

What is the effective lifespan of the ParaGard T 380A?
The ParaGard T 380A is indicated for intrauterine contraception for up to 10 years.[4][5]
What are the common reasons for discontinuing use?

The most common reasons for discontinuing the use of the ParaGard T 380A are increased
menstrual bleeding and dysmenorrhea (painful periods).[2]

Quantitative Data Summary

Table 1: Efficacy and Expulsion Rates
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Pregnancy Rate (per 100

Timeframe Cumulative Expulsion Rate
women)

First Year < 1]2][4] 2.4% - 6.0%][2]

2 Years - 3.4% - 6.7%][2]

3 Years - 4.4% - 5.4%][2]

10 Years - 11.2%][2]

Visual Guides

Below are diagrams illustrating key information related to the ParaGard T 380A.
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Caption: Mechanism of action for the ParaGard T 380A copper 1UD.
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Troubleshooting Workflow for Common Issues
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Caption: Troubleshooting workflow for common ParaGard T 380A issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12390844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

